Cas no 50441-07-1 (1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI))

• Product Name: 1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI)
• CAS No: 50441-07-1
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 839728
• Update Time: 2026-04-29

1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI)
• (1-methyl-2-nitro-1H-imidazol-4-yl)-methanol

Additional information on 1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI)

1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI) and Its Significance in Modern Chemical Research

1H-Imidazole-4-methanol, 1-methyl-2-nitro- (9CI) is a specialized organic compound with the CAS number 50441-07-1, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The structural features of 1H-Imidazole-4-methanol, 1-methyl-2-nitro- make it a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with therapeutic properties.

The nitro and hydroxymethyl functional groups present in this compound contribute to its reactivity and versatility. The nitro group can be further modified through reduction or conversion into other functional groups, while the hydroxymethyl group provides a site for further derivatization. These features make 1H-Imidazole-4-methanol, 1-methyl-2-nitro- a crucial building block in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in imidazole derivatives due to their potential applications in various therapeutic areas. For instance, imidazole-based compounds have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The nitro-substituted imidazoles are particularly interesting because they can act as prodrugs or undergo bioactivation to release active pharmacological agents.

One of the most significant advancements in the field has been the discovery of new synthetic pathways for nitro-substituted imidazoles. These pathways have enabled researchers to produce complex derivatives with improved yields and purity. The use of catalytic methods has also reduced the environmental impact of these syntheses, making them more sustainable and scalable for industrial applications.

The biological activity of 1H-Imidazole-4-methanol, 1-methyl-2-nitro- has been extensively studied in vitro and in vivo. Research has shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. For example, studies have indicated that nitro-imidazole derivatives can inhibit certain enzymes that are overexpressed in cancer cells, leading to their destruction or apoptosis.

The development of new analytical techniques has also played a crucial role in understanding the behavior of 1H-Imidazole-4-methanol, 1-methyl-2-nitro- in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its structure-function relationships. These tools have been instrumental in optimizing its synthesis and predicting its pharmacological effects.

In addition to its therapeutic potential, 1H-Imidazole-4-methanol, 1-methyl-2-nitro- has found applications in material science. Its unique chemical properties make it suitable for use as a ligand or intermediate in the synthesis of metal complexes used in catalysis and electronics. The ability to modify its structure allows researchers to fine-tune its properties for specific applications.

The future of research on 1H-Imidazole-4-methanol, 1-methyl-2-nitro- looks promising with ongoing studies exploring its potential in drug discovery and material science. Advances in computational chemistry are enabling researchers to predict the behavior of this compound more accurately before conducting experimental studies. This approach is reducing the time and cost associated with drug development while improving success rates.

The integration of artificial intelligence (AI) into chemical research is also transforming how compounds like 1H-Imidazole-4-methanol, 1-methyl-2-nitro- are discovered and developed. AI algorithms can analyze vast datasets to identify new synthetic routes or predict biological activities based on structural features. This technology is accelerating innovation and opening up new possibilities for therapeutic applications.

In conclusion, 1H-Imidazole-4-methanol, 1-methyl-2-nitro-, with its CAS number 50441-07-1, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable compound for drug development and material science applications. With ongoing research and technological advancements, its potential is set to expand even further.